Cas no 14047-29-1 (4-(dihydroxyboranyl)benzoic acid)

4-(dihydroxyboranyl)benzoic acid Properties

Names and Identifiers

• 4-Boronobenzoic acid
• 4-Carboxybenzeneboronic acid
• 4-(Dihydroxyboryl)benzoic acid
• 4-Carboxyphenylboronic acid
• 4-Carboxyphenylboronic Acid (contains varying amounts of Anhydride)
• 4-BORONOBENZALDEHYDE
• 4-(Dihydroxyboronyl)benzoic acid
• 4-Carboxylphenylboronic acid
• 4-Hydroxycarbonylphenyl boronic acid
• NSC 221170
• p-Carboxybenzeneboronic acid
• p-Carboxyphenylboronic acid
• p-Boronobenzoic acid
• 4-Carboxybenzeneboronic Acid (contains varying amounts of Anhydride)
• AURORA 14935
• AKOS BRN-0008
• WLN: VHOR DBQQ
• ZERENEX ZX001647
• p-borono-benzoicaci
• 4-borono-benzoicaci
• TIMTEC-BB SBB003899
• RARECHEM AH PB 0147
• Hericium Erinaceus Extrac
• p-boronobenzoicacid
• 4-(dihydroxyboranyl)benzoic acid
• Benzoic acid, 4-borono-
• 4-Carboxyphenylboronicacid
• 4-phenylester boronic acid
• 4-carboxyphenyl boronic acid
• (4-carboxyphenyl)boronic acid
• p-carboxyphenyl boronic acid
• Benzoic acid, p-borono-
• zlchem 424
• PubChem1772
• P-borono benzoic acid
• WL
• Ericium Cylindricum Extract
• +Expand

• MDL： MFCD00151801
• InChIKey： SIAVMDKGVRXFAX-UHFFFAOYSA-N
• Inchi： 1S/C7H7BO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,11-12H,(H,9,10)
• SMILES： O([H])B(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])O[H]
• BRN： 3031088

Computed Properties

• Exact Mass: 166.043739g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.043739g/mol
• Monoisotopic Mass: 166.043739g/mol
• Topological Polar Surface Area: 77.8Ų
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.93540
• PSA: 77.76000
• Refractive Index: 1.585
• Boiling Point: 406℃ at 760 mmHg
• Melting Point: 220 °C (dec.) (lit.)
• Flash Point: 150.4℃
• Color/Form: powder
• Solubility: Not determined
• Density: 1.3000

4-(dihydroxyboranyl)benzoic acid Security Information

• Symbol: GHS07
• RTECS：CY8925000
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

4-(dihydroxyboranyl)benzoic acid Customs Data

• HS CODE：29319090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents